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Compound of Interest

Compound Name: 1-Phenylpropyl! acetate

Cat. No.: B1218413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenylpropyl acetate (CAS No.
2114-29-6), a significant fragrance and flavoring agent. This document details its chemical and
physical properties, summarizes available synonyms and trade names, and outlines general
experimental protocols for its synthesis and analysis. The information is presented to support
research, development, and quality control activities within the pharmaceutical, cosmetic, and
food science industries.

Chemical Identity and Properties

1-Phenylpropyl acetate is a carboxylic ester characterized by a sweet, floral, and fruity aroma.
[1] It is a colorless to pale yellow liquid under standard conditions.[2]

Synonyms and Identifiers

A variety of synonyms are used to identify 1-Phenylpropyl acetate in literature and commerce.
While specific trade names are not widely publicized, the compound is available from
numerous chemical suppliers.

Table 1: Synonyms and Identifiers for 1-Phenylpropyl Acetate
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Type Identifier
IUPAC Name 1-phenylpropyl acetate
CAS Number 2114-29-6[1][3][41[5]

EINECS Number

218-312-2[3][4]

Molecular Formula

C11H1402[3][4]

Synonyms

1-Acetoxy-1-phenylpropane[1][4], 1-Phenyl-1-
propanol acetate[1][4], Acetic acid, 1-
phenylpropyl ester[1], a-Ethylbenzyl acetate[4],
Benzenemethanol, a-ethyl-, acetate[2][3], (x)-1-
Phenyl-1-propyl acetate[4], 1-Phenylprop-1-yl
acetate[4], Benzyl alcohol, a-ethyl-, acetate[3],
NSC 404610[3][4]

Physicochemical Properties

The physical and chemical properties of 1-Phenylpropyl acetate are crucial for its application

in various formulations and for ensuring safe handling and storage.

Table 2: Physicochemical Data of 1-Phenylpropyl Acetate

Property Value Reference
Molecular Weight 178.23 g/mol [4]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 229.5 °C at 760 mmHg [3]

Density 1.012 g/cm3 [3]

Flash Point 91.7 °C [3114]
Vapor Pressure 0.0693 mmHg at 25 °C [3]
Refractive Index 1.496 [3114]
Solubility Soluble in alcohol [2]
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Applications

1-Phenylpropyl acetate's pleasant aroma leads to its extensive use in several industries.

Fragrance and Perfumery: It is a common ingredient in perfumes, deodorants, and air
fresheners.[1]

o Cosmetics and Personal Care: The compound is incorporated into lotions, creams, and
soaps to provide a floral-fruity scent.[1]

e Food and Flavoring Industry: It is used as a flavoring agent in products such as fruit-flavored
beverages, confectionery, and baked goods.[1]

« Industrial Applications: Its fragrance is utilized in scented candles, room sprays, and cleaning
products.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Phenylpropyl acetate are
essential for its practical application and quality assessment.

Synthesis of 1-Phenylpropyl Acetate (General
Procedure)

A common method for the synthesis of esters like 1-Phenylpropyl acetate is the esterification
of the corresponding alcohol. While a specific protocol for 1-Phenylpropyl acetate is not
readily available, a general procedure based on the synthesis of its isomer, 3-Phenylpropyl
acetate, involves the acetylation of the alcohol.[6]

Materials:

1-Phenyl-1-propanol

Acetic anhydride or acetyl chloride

A suitable base catalyst (e.g., pyridine or a solid acid catalyst)

Anhydrous solvent (e.g., dichloromethane or toluene)
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Sodium bicarbonate solution
Anhydrous magnesium sulfate

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,
chromatography column)

Procedure:

In a clean, dry round-bottom flask, dissolve 1-Phenyl-1-propanol in the anhydrous solvent.
Add the base catalyst to the solution.

Slowly add acetic anhydride or acetyl chloride to the mixture while stirring, typically in an ice
bath to control the reaction temperature.

Allow the reaction to proceed at room temperature or with gentle heating, monitoring the
progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water or a saturated sodium bicarbonate
solution.

Extract the aqueous layer with a suitable organic solvent.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure using a rotary
evaporator.

Purify the crude product by column chromatography on silica gel to obtain pure 1-
Phenylpropyl acetate.

Analysis of 1-Phenylpropyl Acetate by Gas
Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard technique for the identification and quantification of volatile compounds

like 1-Phenylpropyl acetate in complex mixtures such as fragrances.
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Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fragrance analysis (e.g., HP-5MS or equivalent)

e Helium carrier gas

Sample Preparation:

» Dilute the sample containing 1-Phenylpropyl acetate in a suitable solvent (e.g., ethanol or
dichloromethane) to a concentration within the calibrated range of the instrument.

« If necessary, perform a liquid-liquid extraction to isolate the analyte from a complex matrix.

e Filter the diluted sample through a 0.45 um syringe filter into a GC vial.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

e Oven Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a few minutes,
then ramp up to a final temperature (e.g., 280 °C) at a controlled rate.

e Carrier Gas Flow Rate: 1.0 - 1.5 mL/min (constant flow).

o MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

e Mass Scan Range: m/z 40-400

Data Analysis:

« |dentify 1-Phenylpropyl acetate by comparing its retention time and mass spectrum with
that of a known standard.

o Quantify the analyte using a calibration curve prepared from standards of known
concentrations.
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Visualization of Relationships

The following diagram illustrates the relationship between 1-Phenylpropyl acetate, its various
identifiers, and its primary applications.

Click to download full resolution via product page

Caption: Relationship between 1-Phenylpropyl Acetate, its synonyms, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Phenylpropyl Acetate:
Synonyms, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218413#1-phenylpropyl-acetate-synonyms-and-
trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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